![molecular formula C13H12ClF3N4O3 B3036073 3-acetyl-N'-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N'-methyl-4,5-dihydro-1,2-oxazole-5-carbohydrazide CAS No. 338965-03-0](/img/structure/B3036073.png)
3-acetyl-N'-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N'-methyl-4,5-dihydro-1,2-oxazole-5-carbohydrazide
Overview
Description
The compound contains several functional groups including an acetyl group, a trifluoromethyl group, a pyridine ring, a methyl group, a dihydro-oxazole ring, and a carbohydrazide group. These groups could potentially contribute to the compound’s reactivity and properties .
Molecular Structure Analysis
The compound’s structure includes a pyridine ring, which is a six-membered ring with one nitrogen atom, and an oxazole ring, which is a five-membered ring with one oxygen and one nitrogen atom. The trifluoromethyl group is a strong electron-withdrawing group, which could affect the compound’s reactivity .Chemical Reactions Analysis
The compound’s reactivity would likely be influenced by the electron-withdrawing trifluoromethyl group and the electron-donating methyl group. The pyridine ring might undergo electrophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would depend on its structure. The presence of the trifluoromethyl group could increase the compound’s lipophilicity, which might affect its solubility and stability .Scientific Research Applications
Synthesis and Characterization
- A study by Soares and Dias (2020) involved the synthesis of N′-acetyl-3-methyl-1,6-diphenyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide from phenyl acetates, including derivatives similar to the compound , and characterized it using spectroscopic methods (Soares & Dias, 2020).
Synthesis of Complexes and Derivatives
- Castiñeiras et al. (2018) described the synthesis of a complex involving pyridin-2-yl-based derivatives, similar to the compound of interest, and analyzed its molecular and supramolecular structures (Castiñeiras, García-Santos, & Saa, 2018).
- Al-Ghamdi (2019) synthesized various heterocyclic compounds based on a phenylpyrazole-4-carbohydrazide derivative, which is structurally related to the compound . The synthesized compounds were evaluated for antimicrobial activities (Al-Ghamdi, 2019).
Antioxidant Activity
- Tumosienė et al. (2019) synthesized derivatives of 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carbohydrazide, with structural similarities to the compound , and screened them for antioxidant activity. Some compounds exhibited potent antioxidant properties (Tumosienė, Kantminienė, Jonuškienė, Peleckis, Belyakov, & Mickevičius, 2019).
Hybrid Molecules and Microwave Conditions
- Yılmaz (2018) worked on synthesizing hybrid molecules containing thiophene, triazole, and coumarin rings under microwave conditions, using derivatives structurally related to the compound of interest (Yılmaz, 2018).
Molecular Docking and Screening
- Flefel et al. (2018) synthesized pyridine and fused pyridine derivatives, starting from a compound similar to the one , and subjected them to molecular docking screenings and antimicrobial and antioxidant activity assessments (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).
Future Directions
properties
IUPAC Name |
3-acetyl-N'-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N'-methyl-4,5-dihydro-1,2-oxazole-5-carbohydrazide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12ClF3N4O3/c1-6(22)9-4-10(24-20-9)12(23)19-21(2)11-8(14)3-7(5-18-11)13(15,16)17/h3,5,10H,4H2,1-2H3,(H,19,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARYPMIXWEPZSMT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=NOC(C1)C(=O)NN(C)C2=C(C=C(C=N2)C(F)(F)F)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClF3N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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